Cas no 1805423-99-7 (3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl chloride)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl chloride
• CAS No: 1805423-99-7
• MF: C₇H₃ClF₂N₂O₃S
• MW: 268.625126123428
• CID: 4807180
• Update Time: 2025-08-01

3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl chloride

• Inchi： 1S/C7H3ClF2N2O3S/c8-16(14,15)4-1-3(2-11)7(13)12-5(4)6(9)10/h1,6H,(H,12,13)
• InChI Key： FZPFFOVBVIIYSA-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C(NC=1C(F)F)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 550
• XLogP3: 0.5
• Topological Polar Surface Area: 95.4

Additional information on 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl chloride

3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl Chloride: A Comprehensive Overview

The compound 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl Chloride (CAS No. 1805423-99-7) is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of sulfonyl chlorides, which are widely used in organic synthesis due to their reactivity and versatility. The molecule incorporates several functional groups, including a cyano group, a difluoromethyl group, a hydroxyl group, and a sulfonyl chloride moiety, making it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the potential of 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl Chloride in the development of agrochemicals and pharmaceuticals. Its structure allows for selective reactivity, enabling the formation of diverse derivatives with tailored biological activities. For instance, researchers have explored its use in the synthesis of herbicides and fungicides, where the sulfonyl chloride group plays a critical role in enhancing the compound's bioavailability and efficacy.

The synthesis of 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl Chloride involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the pyridine ring system, introduction of the cyano and difluoromethyl groups, and subsequent sulfonation to generate the sulfonyl chloride functionality. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of applications, 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl Chloride has shown promise in materials science as well. Its ability to form stable bonds with other molecules makes it an ideal candidate for polymer modification and cross-linking reactions. Additionally, its electronic properties render it suitable for use in optoelectronic devices, where precise control over molecular interactions is crucial.

From a toxicological perspective, studies on 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl Chloride have revealed moderate acute toxicity in experimental models. However, its chronic effects remain under investigation. Regulatory agencies have recommended cautious handling due to its potential hazards, emphasizing the need for proper personal protective equipment during synthesis and application.

Environmental impact assessments indicate that 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl Chloride degrades relatively quickly under aerobic conditions, reducing its persistence in natural systems. Nonetheless, its impact on aquatic life necessitates careful waste management practices to prevent contamination of water bodies.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl Chloride (CAS No. 1805423-99-7) is a versatile compound with significant potential across multiple industries. Its unique structure and reactivity make it an invaluable tool in organic synthesis, while ongoing research continues to uncover new applications and optimize its use. As advancements in chemical technology unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.